N-methyl-1H-pyrazole-1-carboxamide
Overview
Description
“N-methyl-1H-pyrazole-1-carboxamide” is a pyrazole derivative. Pyrazole compounds are known for their rich biological activity and are interesting for combinatorial as well as medicinal chemistry . A series of N-methyl-substituted pyrazole carboxamide and dicarboxamide derivatives have been synthesized .
Synthesis Analysis
The synthesis of N-methyl-substituted pyrazole carboxamide and dicarboxamide derivatives involves the reaction of pyrazole-3-carboxylic acids and pyrazole-3,4-dicarboxylic acid with several aromatic and heteroaromatic sulfonamides . The synthesized molecules were characterized using 1H NMR, 13C NMR, FT-IR, and mass spectroscopy techniques .Molecular Structure Analysis
The molecular structure of “this compound” can be determined using spectral data such as 1H-NMR, 13C-NMR, IR, and MS .Scientific Research Applications
N-methyl-1H-pyrazole-1-carboxamide has been used in a variety of scientific research applications, including its ability to modulate the activity of enzymes, its potential to act as an anti-cancer agent, and its ability to induce apoptosis in cancer cells. It has also been used in studies of the development of new drugs and in the treatment of certain types of neurological disorders.
Mechanism of Action
Target of Action
Pyrazole derivatives have been found to exhibit a wide range of biological activities, including antitumor , anti-inflammatory , and antihypertensive effects . These activities suggest that N-methyl-1H-pyrazole-1-carboxamide may interact with multiple targets, depending on the specific derivative and its functional groups.
Mode of Action
For instance, some pyrazole derivatives irreversibly bind and inhibit specific enzymes . The presence of the N-methyl group in this compound could potentially influence its binding affinity and selectivity for its targets.
Biochemical Pathways
For instance, some pyrazole derivatives have been found to inhibit the mitochondrial respiration chain , which could disrupt energy production in cells.
Result of Action
Some pyrazole derivatives have been found to exhibit antiproliferative activities
Advantages and Limitations for Lab Experiments
One of the advantages of using N-methyl-1H-pyrazole-1-carboxamide in laboratory experiments is its ability to modulate the activity of certain enzymes and transcription factors. Additionally, this compound has been found to be relatively stable in aqueous solutions, making it ideal for use in a variety of different experiments. However, this compound has also been found to be toxic to certain cells and can cause side effects in animals, so it is important to use caution when using this compound in laboratory experiments.
Future Directions
There are several potential future directions for N-methyl-1H-pyrazole-1-carboxamide research, including its potential to act as an anti-cancer agent, its ability to modulate the activity of certain enzymes, its potential to induce apoptosis in cancer cells, and its ability to modulate the activity of certain hormones and neurotransmitters. Additionally, this compound may have potential applications in the development of new drugs and in the treatment of certain types of neurological disorders. Finally, this compound may have potential applications in the development of new diagnostic tools and in the discovery of new therapeutic agents.
Synthesis Methods
N-methyl-1H-pyrazole-1-carboxamide can be synthesized through a variety of methods, including the reaction of pyrazole-1-carboxylic acid with a methylating agent. The most common method of synthesis involves the use of dimethyl sulfate as the methylating agent and sodium hydroxide as the base. The reaction is carried out in an aqueous solution at a temperature of around 80°C and produces a yield of around 90%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-methyl-1H-pyrazole-1-carboxamide involves the reaction of N-methylhydrazinecarboxamide with ethyl acetoacetate followed by cyclization of the resulting intermediate.", "Starting Materials": [ "N-methylhydrazinecarboxamide", "Ethyl acetoacetate", "Sodium ethoxide", "Acetic acid", "Water" ], "Reaction": [ "Step 1: Dissolve N-methylhydrazinecarboxamide in acetic acid and add ethyl acetoacetate. Stir the mixture at room temperature for 30 minutes.", "Step 2: Add sodium ethoxide to the mixture and heat under reflux for 2 hours.", "Step 3: Cool the mixture and add water. Extract the product with ethyl acetate.", "Step 4: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain N-methyl-1H-pyrazole-1-carboxylic acid.", "Step 5: Dissolve N-methyl-1H-pyrazole-1-carboxylic acid in ethanol and add thionyl chloride. Heat the mixture under reflux for 2 hours.", "Step 6: Cool the mixture and evaporate the solvent. Dissolve the residue in water and extract with ethyl acetate.", "Step 7: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain N-methyl-1H-pyrazole-1-carboxamide." ] } | |
CAS RN |
112423-52-6 |
Molecular Formula |
C5H7N3O |
Molecular Weight |
125.1 |
Purity |
95 |
Origin of Product |
United States |
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